Cas no 90162-60-0 (1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure

90162-60-0 structure

Product Name:1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

CAS No:90162-60-0

MF:C₁₁H₁₆N₄O₂

MW:236.270341873169

MDL:MFCD00865151

CID:804346

PubChem ID:65681

Update Time:2024-03-01

1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

- 1H-Purine-2,6-dione,3,7-dihydro-1,3-dimethyl-7-(2-methylpropyl)-
- 1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione
- 1,3-Dimethyl-7-isobutyl-xanthine
- 7-isobutyl-1,3-dimethylxanthine
- 7-Isobutyltheophylline
- Isbufilina [INN-Spanish]
- Isbufylline
- Isbufylline [INN]
- Isbufyllinum [INN-Latin]
- TE-06
- Theophylline,7-isobutyl
- 1,3-Dimethyl-7-isobutylxanthine
- 3,7-Dihydro-1,3-dimethyl-7-(2-methylpropyl)-1H-purine-2,6-dione (ACI)
- 1,3-Dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- 1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- MDL： MFCD00865151
- Inchi： 1S/C11H16N4O2/c1-7(2)5-15-6-12-9-8(15)10(16)14(4)11(17)13(9)3/h6-7H,5H2,1-4H3
- InChI Key： WHUWQSQEVISUMC-UHFFFAOYSA-N
- SMILES： O=C1N(C)C(=O)N(C)C2N=CN(C1=2)CC(C)C

Computed Properties

Exact Mass: 236.12700
Monoisotopic Mass: 236.127
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 58.4A^2

Experimental Properties

Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 425°C at 760 mmHg
Flash Point: 210.8°C
Refractive Index: 1.625
Solubility: Slightly soluble (5.9 g/l) (25 º C),
PSA: 61.82000
LogP: 0.08970

1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26476833-0.05g	1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione	90162-60-0	90%	0.05g	$189.0	2023-09-14

1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Production Method

Production Method 1

58-55-9

90162-60-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 2 d, 105 °C

Reference

: Caffeine and theophylline as sustainable, biosourced NHC ligand precursors for efficient palladium-catalyzed Suzuki-Miyaura cross-coupling reactions

Mazars, Francois; Zaragoza, Guillermo; Delaude, Lionel, Journal of Organometallic Chemistry, 2022, 978,

Production Method 2

58-55-9

90162-60-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium bromide , Polyethylene glycol Solvents: Dimethylformamide ; 3.5 h, reflux

Reference

: Improved synthesis of isbufylline

Zhang, Zhongmin; Qian, Li; Li, Yubo; Liu, Xuchao, Zhongguo Yiyao Gongye Zazhi, 2001, 32(12), 534-535

Production Method 3

58-55-9

90162-60-0

Reaction Conditions

Reference

: Xanthine derivatives and pharmaceutical compositions containing them

, Belgium, , ,

1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Raw materials

Theophylline

1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Preparation Products

1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (90162-60-0)

1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature

1. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130

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